4-bromo-2-formylphenyl 4-nitrobenzoate

• IUPAC Name: (4-bromo-2-formylphenyl) 4-nitrobenzoate
• InChI: InChI=1S/C14H8BrNO5/c15-11-3-6-13(10(7-11)8-17)21-14(18)9-1-4-12(5-2-9)16(19)20/h1-8H
• InChI Key: NRHQVFRLPBOLPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=C(C=C(C=C2)Br)C=O)[N+](=O)[O-]
• Molecular Formula: C14H8BrNO5
• Molecular Weight: 350.12 g/mol

Description

4-Bromo-2-formylphenyl 4-nitrobenzoate (also referred to as 4-formyl-2-nitrophenyl 4-bromo benzoate or F4BrB in literature) is a nitroaromatic ester with a bromine substituent on the benzoate ring and a formyl group on the phenolic ring. It is synthesized via esterification of 4-bromobenzoic acid derivatives with 4-hydroxy-3-nitrobenzaldehyde, often using thionyl chloride and pyridine as catalysts . This compound has been studied for its structural and crystallographic properties, particularly in the context of intermolecular interactions (e.g., halogen bonding, C–H···O contacts) that influence its solid-state packing .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Crystallographic Differences

Key Compounds Compared:

4-Formyl-2-nitrophenyl 4-chlorobenzoate (F2ClB)

4-Formyl-2-nitrophenyl 3-nitro-2-methylbenzoate (Compound I)

Ethyl 4-nitrobenzoate

Property	F4BrB (Target Compound)	F2ClB	Compound I	Ethyl 4-Nitrobenzoate
Dihedral Angle	62.90° (between benzene rings)	19.55°	4.96°	N/A (simpler ester)
Substituents	Br (para), NO₂ (para)	Cl (para), NO₂ (para)	NO₂ (meta), CH₃ (ortho)	NO₂ (para), ethyl ester
Crystal Packing	Halogen (Br···O) interactions	Weak C–H···O interactions	Helical chains via C–H···O	Not reported
Melting Point	Not explicitly reported	Not explicitly reported	398 K	~350–355 K

Analysis :

• Dihedral Angles : The bromine substituent in F4BrB induces significant twisting (62.90°) between the aromatic rings, compared to 19.55° in F2ClB (chloro) and 4.96° in Compound I (methyl-nitro). This suggests that bulkier substituents (Br > Cl > CH₃) increase steric hindrance, altering molecular conformation .
• Intermolecular Interactions : F4BrB exhibits Br···O halogen bonding, while Compound I relies on weak C–H···O interactions for helical chain formation . These differences impact solubility and thermal stability.

Key Comparisons:

Cholinesterase Inhibition: The 4-nitrobenzoate group (as in F4BrB) shows lower inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) compared to 3,4-dimethoxybenzoate derivatives. This highlights the role of electron-withdrawing (NO₂) vs. electron-donating (OCH₃) groups in pharmacological activity . Molecular docking studies suggest that the formyl group in F4BrB may form hydrogen bonds with catalytic residues, but the nitro group reduces binding affinity .

This underscores the positional sensitivity of nitro groups in biological systems .